Cas no 2228428-73-5 (4-(3-Fluoro-2,6-dimethoxyphenyl)butanal)

4-(3-Fluoro-2,6-dimethoxyphenyl)butanal structure
2228428-73-5 structure
Product Name:4-(3-Fluoro-2,6-dimethoxyphenyl)butanal
CAS No:2228428-73-5
MF:C12H15FO3
MW:226.244107484818
CID:5769696
PubChem ID:165628042
Update Time:2023-11-15

4-(3-Fluoro-2,6-dimethoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

    • 4-(3-fluoro-2,6-dimethoxyphenyl)butanal
    • EN300-1793292
    • 2228428-73-5
    • 4-(3-Fluoro-2,6-dimethoxyphenyl)butanal
    • Inchi: 1S/C12H15FO3/c1-15-11-7-6-10(13)12(16-2)9(11)5-3-4-8-14/h6-8H,3-5H2,1-2H3
    • InChI Key: SEENCOSNIGIODA-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=C1OC)CCCC=O)OC

Computed Properties

  • Exact Mass: 226.10052250g/mol
  • Monoisotopic Mass: 226.10052250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų

4-(3-Fluoro-2,6-dimethoxyphenyl)butanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1793292-0.05g
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$1080.0 2023-09-19
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Enamine
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$1234.0 2023-09-19
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EN300-1793292-1.0g
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Enamine
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Enamine
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Enamine
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Enamine
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